Cas no 1806998-51-5 (6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806998-51-5
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4860394
• Update Time: 2025-10-28

6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-7-1-4(8(10)11)5(2-12)6(3-14)13-7/h1,3,8H
• InChI Key： YYXHJCHZWMTANU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C#N)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806998-51-5)

6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806998-51-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of functional groups such as bromo, cyano, and difluoromethyl makes this molecule a valuable intermediate for synthesizing more complex structures.

In recent years, the demand for pyridine derivatives has surged due to their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde because of its potential as a building block for small-molecule inhibitors and biologically active compounds. Its unique structural features, including the difluoromethyl group, contribute to enhanced metabolic stability and bioavailability, which are critical factors in drug design.

The synthesis of 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic substitution are commonly employed to introduce the bromo and cyano groups, respectively. The difluoromethyl moiety is typically incorporated using fluorinating agents under controlled conditions. These synthetic routes highlight the compound's complexity and the expertise required for its production.

One of the most discussed applications of 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde is in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to act as a scaffold for designing selective inhibitors has made it a focal point in precision medicine research. Additionally, its agrochemical potential is being explored for creating next-generation pesticides with improved efficacy and environmental safety.

From an industrial perspective, the scalability of 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde synthesis is a topic of interest. Companies are investing in green chemistry approaches to minimize waste and reduce the environmental impact of large-scale production. Innovations such as flow chemistry and catalytic processes are being evaluated to enhance yield and purity while lowering costs.

For researchers and manufacturers, understanding the physicochemical properties of 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde is essential. Key parameters include its melting point, solubility, and stability under various conditions. These properties influence its handling, storage, and application in downstream processes. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to characterize the compound and ensure its quality.

The growing interest in 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde is reflected in the increasing number of patents and scientific publications related to its use. Its versatility as a chemical intermediate positions it as a critical component in the life sciences and specialty chemicals sectors. As research continues, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.

In conclusion, 6-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806998-51-5) represents a fascinating example of how pyridine derivatives can drive innovation across multiple industries. Its unique combination of functional groups and potential applications make it a compound worth watching in the coming years. Whether in drug discovery or agrochemical development, this molecule exemplifies the power of structural diversity in addressing complex challenges.